Methyl 4-iodobutanoate
Overview
Description
Methyl 4-iodobutyrate can be synthesized from methyl-4-chlorobutyrate and sodium iodide.
Scientific Research Applications
Deprotection of N-allyloxycarbonyl amines : Methyl 4-iodobutanoate has been used in the synthesis of methyl (2S)-2-amino-4-oxo-2,4-diphenylbutanoate through a novel non-transition metal mediated deprotection method (Szumigala et al., 2005).
Intramolecular Prins Cyclisations : It has been used in the stereoselective synthesis of bicyclic tetrahydropyrans, contributing to the creation of new stereogenic centers in organic compounds (Elsworth & Willis, 2008).
Biofuel Research : this compound, a methyl ester, represents a simpler surrogate that captures the chemical effects of esters in biodiesel, helping in the development of detailed chemical kinetics models for biofuel research (Liu et al., 2013).
DNA Binding Interactions : It has been studied for its binding interactions with DNA, which is significant for pharmaceutical applications and the development of new drugs (Arshad et al., 2017).
Synthesis of Aryl Substituted Compounds : this compound has been used in the synthesis of aryl-substituted compounds, which are important in medicinal chemistry for their enzyme inhibitory properties (Mason et al., 2003).
Homologating Agent in Organic Synthesis : It serves as a useful homologating agent, especially in the synthesis of aryl iodolactones, highlighting its importance in synthetic organic chemistry (Thibonnet et al., 1996).
Pyrolysis of Branched Hydrocarbons : Studied in the context of the kinetics of decomposition of branched hydrocarbons, this compound plays a role in understanding the thermal behavior of complex organic molecules (McGivern et al., 2008).
Regioselective Alkylation of Sugars : The compound has been used in the regioselective alkylation of methyl fucopyranoside, demonstrating its utility in carbohydrate chemistry (Oshima et al., 1997).
Safety and Hazards
Properties
IUPAC Name |
methyl 4-iodobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9IO2/c1-8-5(7)3-2-4-6/h2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBCIIVXSBPDKOM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30338267 |
Source
|
| Record name | Methyl 4-iodobutyrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30338267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
14273-85-9 |
Source
|
| Record name | Methyl 4-iodobutyrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30338267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 4-iodobutyrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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